Phenyl-2-butynal
Cat. No. B8327030
M. Wt: 144.17 g/mol
InChI Key: DBPSWKQUHMDOJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07973039B2
Procedure details
4-Phenyl-2-butyn-1-ol (550 mg; 3.76 mmol, obtained as described in Bull. Soc. Chim. Fr, 1954, 816) was dissolved in DCM (10 mL) and MnO2 (1.64 g; 18.8 mmol) was added. The mixture was stirred at rt and the reaction was monitored by TLC (EtOAc/c-Hex 10/90, staining with iodine). MnO2 was regularly added (1.64 g; 18.8 mmol; three times). MnO2 was removed by filtration on a bed of celite. After washing the celite with DCM, the filtrates were then concentrated under reduced pressure. Purification of the crude by flash chromatography on silica (gradient EtOAc/c-Hex 5:95 to 30:70) gave the title compound as an range oil (60 mg, 11% yield). 1H NMR (CDCl3) δ: 9.22 (s, 1H), 7.26 (m, 5H), 3.80 (s, 2H).
Name
4-Phenyl-2-butyn-1-ol
Quantity
550 mg
Type
reactant
Reaction Step One
[Compound]
Name
EtOAc c-Hex
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[C:1]1([CH2:7][C:8]#[C:9][CH2:10][OH:11])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.II>C(Cl)Cl.O=[Mn]=O>[C:1]1([CH2:7][C:8]#[C:9][CH:10]=[O:11])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
|
Inputs
Step One
|
Name
|
4-Phenyl-2-butyn-1-ol
|
|
Quantity
|
550 mg
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)CC#CCO
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Step Two
[Compound]
|
Name
|
EtOAc c-Hex
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
II
|
Step Four
|
Name
|
|
|
Quantity
|
1.64 g
|
|
Type
|
catalyst
|
|
Smiles
|
O=[Mn]=O
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
O=[Mn]=O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at rt
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
MnO2 was removed by filtration on a bed of celite
|
WASH
|
Type
|
WASH
|
|
Details
|
After washing the celite with DCM
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrates were then concentrated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purification of the crude by flash chromatography on silica (gradient EtOAc/c-Hex 5:95 to 30:70)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)CC#CC=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 60 mg | |
| YIELD: PERCENTYIELD | 11% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
